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Compound of Interest

Compound Name: 2-Ethyl-4-methylpiperidine

Cat. No.: B15243359 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of available data for 2-Ethyl-4-
methylpiperidine and its closely related analogs. It is important to note that specific data for 2-
Ethyl-4-methylpiperidine, including a dedicated CAS number and comprehensive

experimental protocols, is limited in publicly accessible scientific literature. Much of the

available information pertains to its derivatives and positional isomers.

Chemical Identification and Properties
A definitive CAS number for 2-Ethyl-4-methylpiperidine remains elusive in common chemical

databases. However, CAS numbers for several stereoisomers of its carboxylated derivative and

a positional isomer have been identified.

Table 1: CAS Numbers of 2-Ethyl-4-methylpiperidine Derivatives and Isomers
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Notes

(2R,4R)-2-ethyl-

4-

methylpiperidine

Not Found C₈H₁₇N 127.23
PubChem CID:

150368567

4-Ethyl-4-

methylpiperidine
4045-31-2 C₈H₁₇N 127.23 Positional isomer

ethyl (2R,4R)-4-

methylpiperidine-

2-carboxylate

74892-82-3 C₉H₁₇NO₂ 171.24
Derivative of the

target compound

ethyl (2S,4S)-4-

methylpiperidine-

2-carboxylate

78306-52-2 C₉H₁₇NO₂ 171.24
Derivative of the

target compound

Due to the scarcity of data for 2-Ethyl-4-methylpiperidine, the following table summarizes the

physicochemical properties of the related compound, 4-methylpiperidine, to provide some

context on the properties of a substituted piperidine ring.

Table 2: Physicochemical Properties of 4-Methylpiperidine

Property Value

CAS Number 626-58-4

Molecular Formula C₆H₁₃N

Molecular Weight 99.17 g/mol

Boiling Point 124 °C

Density 0.838 g/mL at 25 °C

Refractive Index n20/D 1.446
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Detailed experimental protocols for the synthesis of 2-Ethyl-4-methylpiperidine are not readily

available. However, the synthesis of the closely related derivative, ethyl (2R,4R)-4-

methylpiperidine-2-carboxylate, has been described and can serve as a reference for general

synthetic strategies for substituted piperidines.

Experimental Protocol: Synthesis of ethyl (2R,4R)-4-methylpiperidine-2-carboxylate

A common synthetic route involves a multi-step process that often begins with a protected

piperidine precursor. A key step is the hydrogenation of a precursor molecule using a precious

metal catalyst, such as Palladium on Carbon (Pd/C), under controlled pressure and

temperature to ensure high stereoselectivity.[1]

A patented method outlines the following steps:[2]

Hydrolysis: 4-methyl-2-cyanopiperidine is refluxed with 6N hydrochloric acid to yield 4-

methyl-2-piperidinecarboxylic acid hydrochloride.

Esterification: The resulting hydrochloride salt is heated and refluxed with anhydrous ethanol

and thionyl chloride to produce 4-methyl-2-ethyl piperidinecarboxylate hydrochloride. This

step also involves the separation of cis and trans isomers.

Resolution and Purification: The trans isomer is isolated and resolved using L-tartaric acid to

obtain the final product, (2R,4R)-4-methylpiperidine-2-ethyl formate.

Purification: Post-synthesis, purification is critical to achieve the high purity required for

pharmaceutical applications. Techniques such as column chromatography are commonly

employed to isolate the desired product from the reaction mixture.[1]

Analytical Methods: The structure and purity of the final product are typically verified using

analytical methods such as NMR spectroscopy and High-Performance Liquid Chromatography

(HPLC).[1]

Biological Activity and Signaling Pathways
There is a notable absence of specific information in the scientific literature regarding the

biological activity and associated signaling pathways of 2-Ethyl-4-methylpiperidine.
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The broader class of piperidine derivatives is known to exhibit a wide range of biological

activities, making them important scaffolds in drug discovery.[3][4] Substituted piperidines have

been investigated for their potential as:[3][5]

Antimicrobial agents

Anti-inflammatory agents

Anticancer agents

Antidepressants

Antioxidants

Without specific studies on 2-Ethyl-4-methylpiperidine, it is not possible to create the

requested diagrams for signaling pathways or experimental workflows. Further research would

be required to elucidate its specific biological targets and mechanisms of action.

Logical Workflow for Synthesis and Analysis
The following diagram illustrates a generalized workflow for the synthesis and analysis of a

substituted piperidine derivative, based on the available information for related compounds.
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General Workflow for Substituted Piperidine Synthesis
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Caption: Generalized synthetic and analytical workflow.
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Conclusion
While 2-Ethyl-4-methylpiperidine is a structurally defined chemical entity, there is a significant

lack of publicly available data regarding its specific CAS number, detailed physicochemical

properties, and biological activity. The information presented in this guide has been

extrapolated from data on closely related derivatives and isomers. For researchers and drug

development professionals, this highlights a potential area for novel investigation. The

synthesis and characterization of 2-Ethyl-4-methylpiperidine and the exploration of its

pharmacological profile could yield valuable scientific insights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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